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Compound of Interest

Compound Name: 2-Thiophenecarboxylic acid

Cat. No.: B147515

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Thiophenecarboxylic acid, also known as 2-thenoic acid, is a sulfur-containing heterocyclic
compound that serves as a versatile building block in organic synthesis. Its unique chemical
structure, featuring a thiophene ring coupled with a carboxylic acid functional group, imparts a
range of valuable properties that have led to its widespread use in the development of
pharmaceuticals, advanced materials, and agrochemicals. This technical guide provides a
comprehensive overview of the core properties, synthesis, analysis, and applications of 2-
Thiophenecarboxylic acid (CAS 527-72-0), with a focus on its relevance to research and drug
development.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and chemical characteristics of 2-
Thiophenecarboxylic acid is fundamental for its application in research and synthesis.

Physical and Chemical Properties

The key physical and chemical properties of 2-Thiophenecarboxylic acid are summarized in
the table below, providing a quick reference for laboratory use.
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Property Value Reference(s)
CAS Number 527-72-0 [1112][3]
Molecular Formula CsH402S [3114]
Molecular Weight 128.15 g/mol [4115][6]
Appearance White Po light yellow or beige 7]

crystalline powder
Melting Point 125-130 °C (2151610711811
Boiling Point 260-261 °C [21[71181[9]

Vapor Pressure

0.006 mmHg at 25 °C

(estimated)

[2]

Soluble in hot water, ethanol,

Solubility and ether; slightly soluble in [9]
chloroform.
Data available in IUPAC

pKa [4]

Digitized pKa Dataset

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-

Thiophenecarboxylic acid. The following table summarizes its key spectral features.
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Spectroscopy Key Data and Observations

In DMSO-ds, the carboxylic acid proton appears
as a broad singlet around 13.06 ppm. The

thiophene ring protons show characteristic

1H NMR ]
signals: H5 as a doublet around 7.88 ppm, H3
as a doublet around 7.73 ppm, and H4 as a
triplet around 7.18 ppm.
In CDCls, the carboxylic carbon resonates at
approximately 167.76 ppm. The carbon

15C NMR pp y pp

attached to the carboxylic group (C2) appears
around 135.06 ppm.

A broad band in the 2500-3300 cm~1 region is
attributed to the O-H stretching of the carboxylic
infrared (IR) acid group. A strong absorption for the carbonyl
(C=0) stretch is typically observed around 1700
cm~1, Aromatic C-H stretching of the thiophene

ring is found in the 3100-3000 cm~1 region.

The molecular ion peak (M*) is observed at m/z
128. The fragmentation pattern shows a

Mass Spectrometry (MS) ] )
prominent peak at m/z 111, corresponding to

the loss of a hydroxyl radical.[10][11]

Synthesis and Purification

The synthesis of 2-Thiophenecarboxylic acid is most commonly achieved through the
oxidation of 2-acetylthiophene. The haloform reaction is a widely used and efficient method for
this transformation.[9][12][13]

Synthesis via Haloform Reaction of 2-Acetylthiophene

This protocol details the synthesis of 2-Thiophenecarboxylic acid from 2-acetylthiophene
using an alkaline sodium hypochlorite solution.

Experimental Protocol:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve 2-acetylthiophene in a suitable water-immiscible and oxidation-resistant
organic solvent (e.qg., diethyl ether).

Preparation of Hypochlorite Solution: In a separate beaker, prepare an aqueous solution of
sodium hypochlorite containing an excess of sodium hydroxide.

Reaction: Cool the flask containing the 2-acetylthiophene solution in an ice bath. Slowly add
the alkaline sodium hypochlorite solution dropwise from the dropping funnel with vigorous
stirring, maintaining the reaction temperature below 40°C.

Reaction Completion: After the addition is complete, continue stirring. The reaction is
considered complete when the temperature of the mixture drops to 25-30°C without external
cooling (this may take 0.5 to 4 hours).[12]

Quenching: Add a solution of sodium bisulfite to neutralize any excess sodium hypochlorite.
[12]

Work-up: Transfer the reaction mixture to a separatory funnel and separate the aqueous
layer. Acidify the aqueous layer to a pH of 1 with concentrated hydrochloric acid, which will
cause the 2-Thiophenecarboxylic acid to precipitate.

Extraction: Extract the acidified aqueous layer with diethyl ether. Combine the organic
extracts and wash them with water.

Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate or sodium
sulfate. Filter to remove the drying agent and evaporate the solvent under reduced pressure
to obtain the crude product.[12]
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Synthesis Workflow for 2-Thiophenecarboxylic Acid

Purification by Recrystallization

The crude 2-Thiophenecarboxylic acid can be effectively purified by recrystallization from hot
water.

Experimental Protocol:

» Dissolution: Place the crude 2-Thiophenecarboxylic acid in an Erlenmeyer flask and add a
minimal amount of hot water to dissolve the solid completely. Gentle heating on a hot plate
may be necessary.

» Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration
to remove them.

o Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Slow
cooling promotes the formation of larger, purer crystals.

e Cooling: Once at room temperature, place the flask in an ice bath to maximize the yield of
crystals.

« |solation: Collect the crystals by vacuum filtration using a Buchner funnel.

e Washing: Wash the collected crystals with a small amount of ice-cold water to remove any
remaining soluble impurities.

o Drying: Dry the purified crystals, for instance, by pulling air through the Buchner funnel,
followed by air-drying on a watch glass or in a desiccator.[14][15]

Purification by Recrystallization

Cool to Room Temperature }—»‘ Cool in Ice Bath ‘4»‘ Vacuum Filtration }—»‘ Wash with Cold Water ‘4»‘ Dry Crystals }—»‘
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Recrystallization Workflow for Purification

Analytical Methods

Accurate and reliable analytical methods are essential for quality control and reaction
monitoring.

High-Performance Liquid Chromatography (HPLC)

Areverse-phase HPLC method can be used for the analysis of 2-Thiophenecarboxylic acid.

Typical HPLC Conditions:

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 pum particle size).[16]

Mobile Phase: An isocratic or gradient mixture of acetonitrile and water with an acidic
modifier (e.g., 0.1% phosphoric acid or formic acid for MS compatibility).[16][17]

Flow Rate: 1.0 mL/min.[16]

Detection: UV detection at 235 nm.[16]

Gas Chromatography-Mass Spectrometry (GC-MS)

For GC-MS analysis, derivatization is often necessary to increase the volatility of the carboxylic
acid. Silylation with reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a common
approach.[18]

Applications in Research and Drug Development

2-Thiophenecarboxylic acid and its derivatives are of significant interest in the
pharmaceutical industry due to their wide range of biological activities.
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Applications of 2-Thiophenecarboxylic Acid

Anti-inflammatory Activity

Thiophene-based compounds, including derivatives of 2-Thiophenecarboxylic acid, are
known for their anti-inflammatory properties. These compounds often exert their effects through
the inhibition of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key
players in the inflammatory cascade.[19][20] For instance, Suprofen, a non-steroidal anti-
inflammatory drug (NSAID), is synthesized from 2-Thiophenecarboxylic acid.[12]

G-Protein Coupled Receptor (GPCR) Agonism

Derivatives of 2-Thiophenecarboxylic acid have been investigated as agonists for G-protein
coupled receptors, particularly GPR40 (also known as Free Fatty Acid Receptor 1, FFAR1).
GPRA40 is predominantly expressed in pancreatic (-cells and plays a role in glucose-stimulated
insulin secretion. Agonists of this receptor are being explored as potential therapeutics for type
2 diabetes.
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Peroxisome Proliferator-Activated Receptor (PPAR)
Modulation

Peroxisome proliferator-activated receptors (PPARS) are nuclear receptors that regulate lipid
and glucose metabolism. Thiophene derivatives have been designed and synthesized as PPAR
modulators, with some showing selectivity for different PPAR subtypes (a, /0, and y). This
makes them attractive candidates for the treatment of metabolic disorders such as dyslipidemia

and type 2 diabetes.

Safety and Handling

2-Thiophenecarboxylic acid is classified as an irritant. It is harmful if swallowed and causes
skin and serious eye irritation. It may also cause respiratory irritation.[4][7]

Precautionary Measures:

e Handling: Wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat. Use in a well-ventilated area or under a fume hood.[5][7]

o Storage: Store in a tightly closed container in a dry and well-ventilated place.[21]

o First Aid:

[e]

Eyes: Rinse immediately with plenty of water for at least 15 minutes.

[e]

Skin: Wash off with soap and plenty of water.

Inhalation: Move to fresh air.

o

[¢]

Ingestion: If swallowed, call a poison center or doctor.[7]

Conclusion

2-Thiophenecarboxylic acid is a compound of significant interest to the scientific and drug
development communities. Its versatile reactivity and the diverse biological activities of its
derivatives make it a valuable scaffold for the discovery of new therapeutic agents and
advanced materials. This guide has provided a comprehensive overview of its properties,
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synthesis, analysis, and applications, offering a solid foundation for researchers and
professionals working with this important chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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